Cas no 1565540-79-5 (5-fluoro-2-(1H-imidazol-2-yl)aniline)

• Product Name: 5-fluoro-2-(1H-imidazol-2-yl)aniline
• CAS No: 1565540-79-5
• MF: C₉H₈FN₃
• MW: 177.178324699402
• CID: 6316248
• PubChem ID: 104484322
• Update Time: 2025-05-23

5-fluoro-2-(1H-imidazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(1H-imidazol-2-yl)aniline
• 1565540-79-5
• EN300-1131906

• Inchi： 1S/C9H8FN3/c10-6-1-2-7(8(11)5-6)9-12-3-4-13-9/h1-5H,11H2,(H,12,13)
• InChI Key： MJEBQHQRNXKUKR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)C1=NC=CN1

Computed Properties

• Exact Mass: 177.07022543g/mol
• Monoisotopic Mass: 177.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-fluoro-2-(1H-imidazol-2-yl)aniline

5-Fluoro-2-(1H-Imidazol-2-yl)Aniline: A Comprehensive Overview

The compound 5-fluoro-2-(1H-imidazol-2-yl)aniline, also known by its CAS number 1565540-79-5, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorine atom at the 5-position of an aniline ring and an imidazole group at the 2-position. The combination of these functional groups imparts distinctive electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 5-fluoro-2-(1H-imidazol-2-yl)aniline in the development of novel therapeutic agents. The imidazole group, known for its aromaticity and ability to form hydrogen bonds, plays a crucial role in enhancing the bioavailability and stability of the compound. Fluorine substitution further modulates the electronic properties, making it a versatile building block for drug design. Researchers have explored its potential as an anti-inflammatory agent, where it has shown promising results in inhibiting key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, 5-fluoro-2-(1H-imidazol-2-yl)aniline has found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing new materials for catalysis and sensing applications. Recent advancements in green chemistry have also highlighted its role as an eco-friendly reagent in organic synthesis, particularly in the construction of heterocyclic compounds.

The synthesis of 5-fluoro-2-(1H-imidazol-2-yl)aniline involves a multi-step process that typically begins with the preparation of the imidazole ring followed by nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring scalability for industrial applications. The use of microwave-assisted synthesis has further accelerated this process, reducing reaction times while maintaining product quality.

From a structural standpoint, 5-fluoro-2-(1H-imidazol-2-yl)aniline exhibits interesting photophysical properties. Studies have shown that the fluorine atom at the 5-position significantly influences the molecule's absorption and emission spectra, making it a candidate for optoelectronic applications. Its ability to act as both an electron donor and acceptor under certain conditions has opened new avenues for its use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The biological activity of 5-fluoro-2-(1H-imidazol-2-yl)aniline has been extensively studied, particularly in the context of cancer therapy. Preclinical studies have demonstrated its potential as a chemotherapeutic agent by targeting specific oncogenic pathways. The compound's ability to modulate protein-protein interactions has also positioned it as a lead candidate for developing inhibitors against various disease-related proteins.

In conclusion, 5-fluoro-2-(1H-imidazol-2-yli aniline) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique structure and functional groups continue to inspire innovative research directions, underscoring its importance in contemporary chemical science.